Cas no 403700-06-1 (2,3,5,6-Tetrahydrothieno[3,4-b][1,4,7]trioxonine)

• Product Name: 2,3,5,6-Tetrahydrothieno[3,4-b][1,4,7]trioxonine
• CAS No: 403700-06-1
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 2826168
• PubChem ID: 58807327
• Update Time: 2025-04-21

2,3,5,6-Tetrahydrothieno[3,4-b][1,4,7]trioxonine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14587292
• DTXSID50730284
• 5,6,8,9-tetrahydro-4,7,10-trioxa-2-thia-cyclopentacyclononene
• 403700-06-1
• 2,3,5,6-Tetrahydrothieno[3,4-b][1,4,7]trioxonine

• Inchi： 1S/C8H10O3S/c1-3-10-7-5-12-6-8(7)11-4-2-9-1/h5-6H,1-4H2
• InChI Key： TVELHPABJYRNDL-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCCOCCO2

Computed Properties

• Exact Mass: 186.03506535Da
• Monoisotopic Mass: 186.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.9Ų